Cas no 180003-03-6 (Methanethiol,1-(2-benzothiazolylthio)-)

Methanethiol,1-(2-benzothiazolylthio)- structure
180003-03-6 structure
Product Name:Methanethiol,1-(2-benzothiazolylthio)-
CAS No:180003-03-6
MF:C8H7NS3
MW:213.342877626419
CID:113333
Update Time:2024-01-24

Methanethiol,1-(2-benzothiazolylthio)- Chemical and Physical Properties

Names and Identifiers

    • Methanethiol,1-(2-benzothiazolylthio)-
    • Methanethiol, (2-benzothiazolylthio)- (9CI)
    • 1,3-benzothiazol-2-ylsulfanylmethanethiol
    • Methanethiol, 1-(2-benzothiazolylthio)-
    • Inchi: 1S/C8H7NS3/c10-5-11-8-9-6-3-1-2-4-7(6)12-8/h1-4,10H,5H2
    • InChI Key: VYAZJJPXGHNCQV-UHFFFAOYSA-N
    • SMILES: C(SC1=NC2=CC=CC=C2S1)S

Computed Properties

  • Exact Mass: 212.97421

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 337.4±44.0 °C(Predicted)
  • PSA: 12.89
  • pka: 8.11±0.10(Predicted)
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